Cas no 170572-38-0 (m-PEG7-Amine)

• Product Name: m-PEG7-Amine
• CAS No: 170572-38-0
• MF: C₁₅H₃₃NO₇
• MW: 339.425025701523
• MDL: MFCD13184965
• CID: 65861
• PubChem ID: 18764651
• Update Time: 2025-05-24

m-PEG7-Amine Chemical and Physical Properties

Names and Identifiers

• 2,5,8,11,14,17,20-Heptaoxadocosan-22-amine
• 2-[2-[2-[2-[2-[2-(2-methoxyethoxy)ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethanamine
• mPEG7-amine
• mPEG7-NH2
• 3,6,9,12,15,18,21-heptaoxadocosylamine
• AmbotzPEG1730
• m-PEG7-amine
• Methyl-PEG7-amine
• A882011
• alpha-Methoxy-omega-amino hepta(ethylene glycol)
• BP-22077
• CS-0077272
• AKOS027320733
• DTXSID80596092
• 170572-38-0
• SB83293
• AS-65389
• HY-120237
• SY251143
• C70281
• IQQSLHPGFFGOJW-UHFFFAOYSA-N
• 2,5,8,11,14,17,20 heptaoxadocosan-22-amine
• MFCD13184965
• SCHEMBL2722835
• DA-55694
• m-PEG7-Amine

• MDL： MFCD13184965
• Inchi： 1S/C15H33NO7/c1-17-4-5-19-8-9-21-12-13-23-15-14-22-11-10-20-7-6-18-3-2-16/h2-16H2,1H3
• InChI Key： IQQSLHPGFFGOJW-UHFFFAOYSA-N
• SMILES： O(CCOCCOCCOC)CCOCCOCCOCCN

Computed Properties

• Exact Mass: 339.22600
• Monoisotopic Mass: 339.226
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 23
• Rotatable Bond Count: 20
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 90.6A^2
• XLogP3: -1.7

Experimental Properties

• Color/Form: No data available
• Density: 1.046
• Melting Point: No data available
• Boiling Point: 409.5±40.0 °C at 760 mmHg
• Flash Point: 192.0±21.0 °C
• PSA: 90.63000
• LogP: 0.39140

m-PEG7-Amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：Storage temperature 2-8 ° C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Dialkyl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Dialkyl ethers
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether
• Other Chemical additives

Additional information on m-PEG7-Amine

Recent Advances in the Application of m-PEG7-Amine (CAS: 170572-38-0) in Chemical Biology and Pharmaceutical Research

The compound m-PEG7-Amine (CAS: 170572-38-0) has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. As a polyethylene glycol (PEG) derivative, m-PEG7-Amine is widely utilized as a linker or spacer in drug conjugation, bioconjugation, and nanotechnology applications. This research brief aims to summarize the latest findings and advancements related to this compound, highlighting its role in enhancing drug delivery systems, improving pharmacokinetics, and enabling novel therapeutic strategies.

Recent studies have demonstrated the efficacy of m-PEG7-Amine in the development of antibody-drug conjugates (ADCs). Its unique properties, such as water solubility, biocompatibility, and ability to reduce immunogenicity, make it an ideal candidate for linking cytotoxic drugs to monoclonal antibodies. A 2023 study published in the Journal of Medicinal Chemistry reported the successful use of m-PEG7-Amine in the synthesis of ADCs targeting HER2-positive breast cancer cells, resulting in improved tumor specificity and reduced off-target effects compared to traditional linker systems.

In the field of nanotechnology, m-PEG7-Amine has been employed to functionalize nanoparticles for targeted drug delivery. Research published in ACS Nano in early 2024 showcased its application in creating PEGylated liposomes loaded with chemotherapeutic agents. The study found that m-PEG7-Amine-modified liposomes exhibited enhanced circulation time and improved accumulation in tumor tissues due to the "stealth" effect provided by the PEG chain, which minimizes recognition by the reticuloendothelial system (RES).

Another emerging application of m-PEG7-Amine is in the development of PROTACs (Proteolysis Targeting Chimeras). A recent breakthrough study in Nature Chemical Biology detailed its use as a flexible linker between the E3 ligase ligand and the target protein binder. The researchers found that the seven-ethylene glycol unit length of m-PEG7-Amine provided optimal spatial arrangement for efficient ternary complex formation, leading to enhanced degradation of target proteins in cellular models of neurodegenerative diseases.

The synthesis and characterization of m-PEG7-Amine have also seen advancements. A 2024 paper in Organic Process Research & Development described an improved synthetic route that increases yield while maintaining high purity. This development is particularly significant for scaling up production to meet the growing demand in pharmaceutical applications. Analytical techniques such as HPLC-MS and NMR have been refined to better characterize m-PEG7-Amine and its conjugates, ensuring quality control in research and manufacturing settings.

Looking forward, researchers are exploring novel applications of m-PEG7-Amine in areas such as CRISPR-Cas9 delivery systems and mRNA vaccine formulations. Preliminary results from ongoing studies suggest that its incorporation can improve the stability and cellular uptake of these therapeutic modalities. As the field continues to evolve, m-PEG7-Amine (CAS: 170572-38-0) is expected to play an increasingly important role in bridging chemical biology with pharmaceutical development, offering solutions to longstanding challenges in drug delivery and targeted therapy.